4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(5-ethylthiophen-2-yl)methanone
• InChI: InChI=1S/C13H19NO2S/c1-4-11-5-6-12(17-11)13(15)14-7-9(2)16-10(3)8-14/h5-6,9-10H,4,7-8H2,1-3H3
• InChI Key: YFNSOWCICNVTOM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)N2CC(OC(C2)C)C
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine, also known as ETM or ethylmethylthiomorpholine, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine is not fully understood. However, it has been proposed that 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine may act by inhibiting certain enzymes or by disrupting cellular processes. Further research is needed to fully elucidate the mechanism of action of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine.
Biochemical and Physiological Effects:
4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine has anti-inflammatory and anti-tumor properties. It has also been shown to inhibit the growth of certain fungi and insects. In vivo studies have shown that 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine can reduce inflammation and tumor growth in animal models. However, further research is needed to fully understand the biochemical and physiological effects of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine is its high purity, which makes it suitable for use in various laboratory experiments. Additionally, 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine is relatively easy to synthesize using the described method. However, one limitation of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine. One area of interest is the development of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine-based drug delivery systems. Another area of interest is the study of the mechanism of action of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine and the identification of its molecular targets. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine and its potential applications in various fields.
Conclusion:
In conclusion, 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine have been discussed in this paper. Further research is needed to fully understand the potential of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine and its applications in various fields.

Synthesis Methods

The synthesis of 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine involves the reaction of 2,6-dimethylmorpholine with 5-ethyl-2-thiophenecarboxylic acid chloride in the presence of a base. The resulting product is then purified through recrystallization. This method has been described in detail in several scientific articles and has been shown to yield high purity 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine.

Scientific Research Applications

4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine has been studied for its potential application in various fields, including medicine, agriculture, and material science. In medicine, 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use as a drug delivery system. In agriculture, 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine has been studied as a potential fungicide and insecticide. In material science, 4-[(5-ethyl-2-thienyl)carbonyl]-2,6-dimethylmorpholine has been studied for its potential use as a precursor for the synthesis of various compounds.